Cas no 331729-12-5 (Acetic acid, (4-chloro-2-cyanophenoxy)-, 1,1-dimethylethyl ester)

• Product Name: Acetic acid, (4-chloro-2-cyanophenoxy)-, 1,1-dimethylethyl ester
• CAS No: 331729-12-5
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• CID: 1460384
• Update Time: 2024-08-25

Acetic acid, (4-chloro-2-cyanophenoxy)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (4-chloro-2-cyanophenoxy)-, 1,1-dimethylethyl ester
• Acetic acid, 2-(4-chloro-2-cyanophenoxy)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H14ClNO3/c1-13(2,3)18-12(16)8-17-11-5-4-10(14)6-9(11)7-15/h4-6H,8H2,1-3H3
• InChI Key： YMQZYTYWWIODAL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COC1=CC=C(Cl)C=C1C#N

Computed Properties

• Exact Mass: 267.06632

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 365.9±27.0 °C(Predicted)
• PSA: 59.32